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Compound of Interest

Compound Name: 1-(2-Bromoethyl)-2-nitrobenzene

Cat. No.: B107829

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive guide to the experimental determination of
the key physical properties of the organic compound 1-(2-Bromoethyl)-2-nitrobenzene,
specifically its melting and boiling points. Due to a lack of readily available data in scientific
literature for this specific compound, this guide focuses on the standardized methodologies and
protocols required for the accurate measurement of these properties. Adherence to these
protocols is crucial for the characterization and quality control of synthesized 1-(2-
Bromoethyl)-2-nitrobenzene in research and development settings.

Physical Properties of 1-(2-Bromoethyl)-2-
nitrobenzene

The melting and boiling points of a pure substance are characteristic physical properties that
are invaluable for its identification and the assessment of its purity. For a crystalline solid, a
sharp melting point range (typically 0.5-1.0°C) is indicative of high purity, whereas impurities
tend to lower the melting point and broaden the melting range.[1] The boiling point, the
temperature at which the vapor pressure of a liquid equals the external pressure, is similarly a
crucial parameter for liquid compounds.[2][3]
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As of the latest literature review, specific experimental values for the melting and boiling points
of 1-(2-Bromoethyl)-2-nitrobenzene are not well-documented. The following table is provided
as a template for researchers to populate with experimentally determined values.

. Experimentally Determined Standard Method
Physical Property T . ETo e

e.g., Thiele Tube Method,

Melting Point User-defined o
Digital Apparatus

e.g., Distillation, Thiele Tube

Boiling Point User-defined
Method

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
melting and boiling points of an organic compound such as 1-(2-Bromoethyl)-2-nitrobenzene.

2.1. Melting Point Determination

The melting point of a solid is the temperature range over which it transitions from a solid to a
liquid. For crystalline organic compounds, this is typically a sharp and well-defined range.[1]

2.1.1. Thiele Tube Method

The Thiele tube method utilizes a specially designed glass tube containing a high-boiling point
oil (e.g., mineral oil or silicone oil) to ensure uniform heating of the sample.[4][5][6]

o Apparatus: Thiele tube, thermometer, capillary tubes, rubber band, Bunsen burner or other
heat source.

e Procedure:

o A small amount of the finely powdered, dry sample of 1-(2-Bromoethyl)-2-nitrobenzene
is packed into a capillary tube, sealed at one end.

o The capillary tube is attached to a thermometer using a rubber band, ensuring the sample
is level with the thermometer bulb.[6][7]
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o The thermometer and attached capillary tube are suspended in the Thiele tube containing
the heating oil.

o The side arm of the Thiele tube is gently heated, which creates convection currents in the
oil, ensuring a uniform temperature distribution.[1][5]

o The temperature is increased at a slow, controlled rate, especially near the expected
melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has turned into a clear liquid is recorded as
the end of the melting range.[4][7]

2.1.2. Digital Melting Point Apparatus

A digital melting point apparatus offers a more automated and often more precise method for
determining the melting point.[8][9]

o Apparatus: Digital melting point apparatus, capillary tubes.
e Procedure:

o The powdered sample of 1-(2-Bromoethyl)-2-nitrobenzene is loaded into a capillary
tube.

o The capillary tube is placed in the heating block of the apparatus.

o A starting temperature, plateau temperature, and heating rate are programmed into the
instrument.[8]

o The apparatus automatically heats the sample at the specified rate.
o The sample is observed through a magnified viewing window.

o The temperatures at the onset and completion of melting are recorded from the digital
display.[10]
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2.2. Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[11]

2.2.1. Distillation Method

This method is suitable when a sufficient quantity of the liquid sample is available (typically >5
mL) and also serves to purify the liquid.[2][12]

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle or other
heat source.

e Procedure:

o The liquid sample of 1-(2-Bromoethyl)-2-nitrobenzene is placed in the distillation flask
along with boiling chips.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned
correctly in the neck of the flask, just below the side arm leading to the condenser.

o The liquid is heated to a boil.
o As the vapor rises and surrounds the thermometer bulb, the temperature will stabilize.

o The constant temperature at which the liquid is actively distilling is recorded as the boiling
point.[12][13]

2.2.2. Capillary Method (Siwoloboff Method)
This micro-method is ideal when only a small amount of the sample is available.[2][13]

o Apparatus: Thiele tube or other heating bath, thermometer, small test tube, capillary tube
sealed at one end.

e Procedure:
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[e]

A small amount of the liquid 1-(2-Bromoethyl)-2-nitrobenzene is placed in a small test
tube.

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

o The test tube assembly is attached to a thermometer and heated in a Thiele tube or other
oil bath.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
inverted capillary tube.[11][13]

o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The temperature at which the bubbling stops and the liquid is drawn into the capillary tube
is recorded as the boiling point.[13][14]

Mandatory Visualizations
Logical Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the determination and verification of
the physical properties of a synthesized compound like 1-(2-Bromoethyl)-2-nitrobenzene.
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Caption: Workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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